Cas no 51599-61-2 (2H-1-BENZOPYRAN-4-OL, OCTAHYDRO-)
51599-61-2 structure
Product Name:2H-1-BENZOPYRAN-4-OL, OCTAHYDRO-
CAS No:51599-61-2
MF:C9H16O2
MW:156.222143173218
CID:3283254
PubChem ID:13328667
Update Time:2025-04-21
2H-1-BENZOPYRAN-4-OL, OCTAHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-BENZOPYRAN-4-OL, OCTAHYDRO-
- octahydro-2H-1-Benzopyran-4-ol
- SCHEMBL14169676
- octahydrochromen-4-ol
- DA-05291
- 51599-61-2
-
- Inchi： 1S/C9H16O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h7-10H,1-6H2
- InChI Key： VSFYAFAAVATPMP-UHFFFAOYSA-N
- SMILES： C1OC2CCCCC2C(O)C1
Computed Properties
- Exact Mass: 156.115029749Da
- Monoisotopic Mass: 156.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5Ų
2H-1-BENZOPYRAN-4-OL, OCTAHYDRO- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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